Cas no 90918-98-2 (Benzoyl chloride,2,3,4-trimethyl-)
90918-98-2 structure
Product Name:Benzoyl chloride,2,3,4-trimethyl-
CAS No:90918-98-2
MF:C10H11ClO
MW:182.646742105484
CID:798967
PubChem ID:20437149
Update Time:2025-04-19
Benzoyl chloride,2,3,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2,3,4-trimethyl-
- 2,3,4-trimethylbenzoyl chloride
- Benzoyl chloride, 2,3,4-trimethyl- (7CI,9CI)
- SCHEMBL1311470
- DTXSID70607121
- DLZRDFNRFCGXNV-UHFFFAOYSA-N
- 90918-98-2
-
- Inchi: 1S/C10H11ClO/c1-6-4-5-9(10(11)12)8(3)7(6)2/h4-5H,1-3H3
- InChI Key: DLZRDFNRFCGXNV-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=C(C)C(C)=C1C)=O
Computed Properties
- Exact Mass: 182.0498427g/mol
- Monoisotopic Mass: 182.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Benzoyl chloride,2,3,4-trimethyl- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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